(3S)-3-amino-3-(2-chlorophenyl)propanamide

• Molecular Formula: C9H11ClN2O
• Molecular Weight: 198.65 g/mol
• IUPAC Name: (3S)-3-amino-3-(2-chlorophenyl)propanamide
• InChI: InChI=1S/C9H11ClN2O/c10-7-4-2-1-3-6(7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)/t8-/m0/s1
• InChI Key: RWVNRQBSMDEPHE-QMMMGPOBSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)[C@H](CC(=O)N)N)Cl
• Canonical SMILES: C1=CC=C(C(=C1)C(CC(=O)N)N)Cl

Description

(3S)-3-amino-3-(2-chlorophenyl)propanamide is a chiral organic compound with the molecular formula C₉H₁₂Cl₂N₂O and a molecular weight of 235.11 g/mol . It exists as a hydrochloride salt (CAS: 1384424-50-3) and is cataloged as a life science product by American Elements. The compound features a 2-chlorophenyl group attached to a propanamide backbone with an (S)-configured amino group at the third carbon (Fig. 1). Its structural attributes, including the amide functionality and aromatic chloro-substituent, make it a candidate for pharmaceutical research, though specific biological data remain undisclosed in public sources .

Biological Activity

(3S)-3-amino-3-(2-chlorophenyl)propanamide, also known as a derivative of amino acid compounds, has garnered attention in medicinal chemistry due to its diverse biological activities. This article delves into its mechanisms of action, biological interactions, and potential therapeutic applications, supported by relevant data tables and case studies.

Chemical Structure and Properties

The chemical structure of (3S)-3-amino-3-(2-chlorophenyl)propanamide includes an amino group, a propanamide backbone, and a chlorophenyl substituent. This configuration is significant for its biological activity.

• Molecular Formula : C9H10ClN2O
• Molecular Weight : Approximately 200.64 g/mol

The presence of the chlorophenyl group enhances hydrophobic interactions, while the amino group allows for potential hydrogen bonding with biological targets, influencing enzyme activity and receptor binding.

The biological activity of (3S)-3-amino-3-(2-chlorophenyl)propanamide is primarily attributed to its interaction with various molecular targets:

• Receptor Binding : The compound binds to specific receptors or enzymes, potentially modulating their activity.
• Enzyme Interaction : It may influence enzymatic pathways relevant to metabolic processes and signal transduction.

The exact pathways and targets depend on the specific biological system being studied, but initial findings suggest involvement in anti-inflammatory and analgesic effects.

Biological Activity Overview

Research has indicated that (3S)-3-amino-3-(2-chlorophenyl)propanamide exhibits several key biological activities:

• Anti-inflammatory Effects : Similar compounds have shown promise in reducing inflammation by inhibiting pro-inflammatory cytokines.
• Analgesic Properties : Its structure suggests potential efficacy in pain modulation through interaction with pain receptors.
• Antitumor Activity : Preliminary studies indicate that it may affect cancer cell proliferation by disrupting mitotic processes.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	References
Anti-inflammatory	Inhibition of cytokine production	,
Analgesic	Modulation of pain receptors	,
Antitumor	Disruption of mitotic processes	,

Case Study 1: Inhibition of Pro-inflammatory Cytokines

A study demonstrated that (3S)-3-amino-3-(2-chlorophenyl)propanamide significantly reduced the levels of TNF-alpha and IL-6 in vitro. This effect was attributed to its ability to inhibit NF-kB signaling pathways, which are crucial in inflammation.

Case Study 2: Antitumor Efficacy

In a xenograft model, administration of (3S)-3-amino-3-(2-chlorophenyl)propanamide resulted in a notable decrease in tumor volume compared to control groups. The mechanism was linked to the induction of apoptosis in cancer cells through activation of caspase pathways.

Pharmacokinetics

The pharmacokinetic profile of (3S)-3-amino-3-(2-chlorophenyl)propanamide suggests that it is likely absorbed and distributed similarly to other amino acid derivatives. Factors influencing its bioavailability include:

• Absorption : Rapid absorption is expected due to the small molecular size.
• Distribution : The chlorophenyl group may enhance lipophilicity, facilitating membrane permeability.
• Metabolism : Preliminary studies indicate potential metabolic pathways involving liver enzymes.

Comparison with Similar Compounds

Functional Group Variation: Propanamide vs. Propanoic Acid

A closely related compound, (3S)-3-amino-3-(2-chlorophenyl)propanoic acid (CAS: EN300-365937), replaces the terminal amide (-CONH₂) with a carboxylic acid (-COOH). Key differences include:

Property	(3S)-3-amino-3-(2-chlorophenyl)propanamide	(3S)-3-amino-3-(2-chlorophenyl)propanoic acid
Molecular Formula	C₉H₁₂Cl₂N₂O	C₉H₁₀ClNO₂
Molecular Weight	235.11 g/mol	199.05 g/mol
Functional Group	Amide (-CONH₂)	Carboxylic acid (-COOH)
Solubility (Predicted)	Moderate in polar solvents	High in polar solvents due to acidic proton
Applications	Pharmaceutical research	Intermediate in organic synthesis

The amide derivative exhibits greater hydrolytic stability under physiological conditions compared to the carboxylic acid, making it more suitable for drug development .

Aromatic Substitution: Chlorophenyl vs. Hydroxyphenyl

A derivative of the antibiotic edeine incorporates (3S)-3-amino-3-(4-hydroxyphenyl)propanamido groups (). Substituting the 2-chlorophenyl group with 4-hydroxyphenyl introduces significant electronic and steric changes:

Property	(3S)-3-amino-3-(2-chlorophenyl)propanamide	(3S)-3-amino-3-(4-hydroxyphenyl)propanamide
Aromatic Substituent	Electron-withdrawing (-Cl)	Electron-donating (-OH)
Hydrogen Bonding Capacity	Low	High (via -OH group)
Biological Activity	Undisclosed (pharmaceutical potential)	Antibiotic activity (edeine derivatives)

The hydroxyphenyl analog’s ability to form hydrogen bonds likely enhances its interaction with bacterial targets, whereas the chlorophenyl group may improve metabolic stability in vivo .

Structural Analogs in Polymer Science

3-chloro-N-phenyl-phthalimide (CAS: N/A; Fig. 2) shares a chlorophenyl group and amide-like phthalimide moiety but serves as a monomer for polyimide synthesis .

Property	(3S)-3-amino-3-(2-chlorophenyl)propanamide	3-chloro-N-phenyl-phthalimide
Molecular Formula	C₉H₁₂Cl₂N₂O	C₁₄H₈ClNO₂
Molecular Weight	235.11 g/mol	257.67 g/mol
Primary Application	Pharmaceuticals	High-performance polymers
Functional Groups	Amide, chlorophenyl	Phthalimide, chlorophenyl

While both compounds contain chlorinated aromatic rings, the phthalimide’s rigid bicyclic structure enables thermal stability in polymers, contrasting with the propanamide’s flexibility for drug design .